![molecular formula C16H23NO4 B5465481 azepan-1-yl(2,5-dimethoxyphenyl)acetic acid](/img/structure/B5465481.png)
azepan-1-yl(2,5-dimethoxyphenyl)acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Azepan-1-yl(2,5-dimethoxyphenyl)acetic acid, also known as 2C-H-7, is a chemical compound that belongs to the phenethylamine class. It is a derivative of 2C-H, a psychedelic drug that was first synthesized in the 1970s. This compound has gained attention in recent years due to its potential applications in scientific research.
Mechanism of Action
The mechanism of action of azepan-1-yl(2,5-dimethoxyphenyl)acetic acid is not fully understood. However, it is believed to act as a partial agonist at the 5-HT2A receptor. This means that it activates the receptor to a lesser extent than full agonists, but still produces some of the same effects. It may also have activity at other serotonin receptors, such as the 5-HT2C receptor.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well characterized. However, it is believed to produce psychedelic effects similar to those of other 2C compounds. These effects may include altered perception, thought, and emotion. It may also have effects on the cardiovascular system, such as increased heart rate and blood pressure.
Advantages and Limitations for Lab Experiments
Azepan-1-yl(2,5-dimethoxyphenyl)acetic acid has several advantages for use in lab experiments. It is a relatively simple compound to synthesize, and can be produced in high yields with high purity. It also has high affinity for the 5-HT2A receptor, making it a useful tool for studying the serotonin system.
However, there are also limitations to its use. It is a psychoactive compound, which may make it difficult to work with in a lab setting. Its effects on the cardiovascular system may also limit its use in certain experiments.
Future Directions
There are several potential future directions for research on azepan-1-yl(2,5-dimethoxyphenyl)acetic acid. One area of interest is its potential as a tool for studying the mechanisms of action of other psychoactive drugs. It may also have applications in the study of the serotonin system and its role in mental health disorders. Finally, further research may be needed to fully understand its biochemical and physiological effects.
Synthesis Methods
The synthesis of azepan-1-yl(2,5-dimethoxyphenyl)acetic acid involves several steps. The starting material is 2,5-dimethoxybenzaldehyde, which is reacted with nitroethane to form 2,5-dimethoxyphenethylamine. This intermediate is then reacted with chloroacetic acid to form the final product, this compound. The synthesis method has been optimized to produce high yields of the compound with high purity.
Scientific Research Applications
Azepan-1-yl(2,5-dimethoxyphenyl)acetic acid has potential applications in scientific research, particularly in the study of the serotonin system. It has been shown to have high affinity for the 5-HT2A receptor, which is a target for many psychoactive drugs. This makes it a useful tool for studying the mechanisms of action of these drugs and their effects on the brain.
properties
IUPAC Name |
2-(azepan-1-yl)-2-(2,5-dimethoxyphenyl)acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NO4/c1-20-12-7-8-14(21-2)13(11-12)15(16(18)19)17-9-5-3-4-6-10-17/h7-8,11,15H,3-6,9-10H2,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAFMWFLQHLXEGJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C(C(=O)O)N2CCCCCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.